Cas no 1138445-06-3 (2-(1,1-Difluoroethyl)-1,3-difluorobenzene)

• Product Name: 2-(1,1-Difluoroethyl)-1,3-difluorobenzene
• CAS No: 1138445-06-3
• MF: C₈H₆F₄
• MW: 178.126856327057
• CID: 4674871
• PubChem ID: 45790664
• Update Time: 2025-10-29

2-(1,1-Difluoroethyl)-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-DIFLUOROETHYL)-1,3-DIFLUOROBENZENE
• BBL104038
• STL557852
• 2-(1,1-Difluoroethyl)-1,3-difluorobenzene

• Inchi： 1S/C8H6F4/c1-8(11,12)7-5(9)3-2-4-6(7)10/h2-4H,1H3
• InChI Key： KTRFARQLXKMSPA-UHFFFAOYSA-N
• SMILES： FC(C)(C1C(=CC=CC=1F)F)F

Computed Properties

• Exact Mass: 178.04056284g/mol
• Monoisotopic Mass: 178.04056284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(1,1-Difluoroethyl)-1,3-difluorobenzene

2-(1,1-Difluoroethyl)-1,3-difluorobenzene (CAS 1138445-06-3): Properties, Applications, and Market Insights

2-(1,1-Difluoroethyl)-1,3-difluorobenzene (CAS 1138445-06-3) is a fluorinated aromatic compound with significant industrial and research applications. This specialty chemical, characterized by its unique difluoroethyl and difluorobenzene structural motifs, has garnered attention in pharmaceuticals, agrochemicals, and advanced material synthesis. Its molecular formula C₈H₆F₄ and precise fluorine substitution pattern make it a valuable building block for designing molecules with enhanced stability and bioactivity.

The compound's physicochemical properties include a molecular weight of 178.13 g/mol, moderate lipophilicity (logP ~2.8), and excellent thermal stability (decomposition temperature >250°C). These characteristics, combined with its low toxicity profile, make 2-(1,1-difluoroethyl)-1,3-difluorobenzene particularly useful in drug discovery programs where fluorinated analogs are sought to improve metabolic stability and membrane permeability. Recent studies highlight its role in developing novel kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

In material science, fluorinated benzene derivatives like CAS 1138445-06-3 contribute to the development of liquid crystals for advanced displays, dielectric materials for electronics, and hydrophobic coatings. The compound's precise fluorine positioning enables fine-tuning of dipole moments and intermolecular interactions - critical parameters in designing organic semiconductors for next-generation solar cells and OLED technologies. Industry reports indicate growing demand for such high-performance fluorochemicals in renewable energy applications.

The synthesis of 2-(1,1-difluoroethyl)-1,3-difluorobenzene typically involves multi-step fluorination protocols, including electrophilic aromatic substitution and side-chain fluorination. Modern green chemistry approaches emphasize catalytic fluorination methods using environmentally benign reagents, aligning with the pharmaceutical industry's increasing focus on sustainable manufacturing. Analytical characterization via NMR (19F), GC-MS, and HPLC confirms the compound's high purity (>98%), essential for sensitive applications.

Market analysis reveals expanding applications of difluorobenzene derivatives in Asia-Pacific pharmaceutical hubs, driven by increased R&D investment in fluorinated therapeutics. The compound's patent landscape shows activity in antiviral and anticancer drug pipelines, particularly in PROTAC (proteolysis targeting chimera) technologies. Regulatory-compliant manufacturing ensures global supply chain stability, with current pricing reflecting its specialty chemical status in the fluorinated intermediates market.

Environmental and safety assessments of CAS 1138445-06-3 indicate proper handling requires standard organic laboratory precautions. While not classified as hazardous under GHS criteria, its fluoroorganic nature warrants consideration of proper ventilation and PPE during large-scale processing. The compound's environmental persistence is mitigated by advanced wastewater treatment technologies now standard in chemical production facilities.

Emerging research directions for 2-(1,1-difluoroethyl)-1,3-difluorobenzene include exploration in fluorine-18 radiochemistry for PET imaging agents and as a precursor for metal-organic frameworks (MOFs) with gas storage applications. These developments respond to scientific community inquiries about "fluorine in diagnostic imaging" and "porous fluorinated materials" - trending search terms in chemical databases. The compound's versatility continues to inspire innovation across multiple disciplines.

Quality control protocols for 1138445-06-3 emphasize rigorous impurity profiling, particularly for isomeric fluorinated byproducts. Advanced analytical techniques like LC-QTOF-MS and chiral HPLC ensure batch-to-batch consistency for critical applications. Storage recommendations include amber glass containers under inert atmosphere to maintain stability, with typical shelf lives exceeding 24 months when properly preserved.

In conclusion, 2-(1,1-difluoroethyl)-1,3-difluorobenzene represents a strategically important fluorinated building block with growing relevance across therapeutic development and advanced materials. Its unique fluorine substitution pattern addresses contemporary challenges in drug design and functional materials, while manufacturing innovations align with green chemistry principles. The compound's expanding patent portfolio and research publications confirm its ongoing value in cutting-edge chemical innovation.